Cas no 1566853-92-6 (2-(4-Methyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde)
2-(4-Methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde is a heterocyclic aldehyde compound featuring a pyrazole-pyrimidine core structure. This versatile intermediate is valued for its reactivity as an aldehyde group, enabling further functionalization through condensation, nucleophilic addition, or reductive amination reactions. The presence of both pyrazole and pyrimidine moieties enhances its utility in pharmaceutical and agrochemical synthesis, particularly as a building block for bioactive molecules. Its stable crystalline form and well-defined purity make it suitable for precise synthetic applications. The compound’s structural motifs are often leveraged in the development of kinase inhibitors and other targeted therapeutics, underscoring its importance in medicinal chemistry research.
1566853-92-6 structure
Product Name:2-(4-Methyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde
CAS No:1566853-92-6
MF:C9H8N4O
MW:188.186020851135
CID:5700377
PubChem ID:104217814
Update Time:2025-06-08
2-(4-Methyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1566853-92-6
- 2-(4-METHYL-1H-PYRAZOL-1-YL)PYRIMIDINE-5-CARBALDEHYDE
- SCHEMBL20577177
- EN300-1292364
- 2-(4-Methylpyrazol-1-yl)pyrimidine-5-carbaldehyde
- 5-Pyrimidinecarboxaldehyde, 2-(4-methyl-1H-pyrazol-1-yl)-
- 2-(4-Methyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde
-
- Inchi: 1S/C9H8N4O/c1-7-2-12-13(5-7)9-10-3-8(6-14)4-11-9/h2-6H,1H3
- InChI Key: NURSLEBAHZEOAM-UHFFFAOYSA-N
- SMILES: O=CC1C=NC(=NC=1)N1C=C(C)C=N1
Computed Properties
- Exact Mass: 188.06981089g/mol
- Monoisotopic Mass: 188.06981089g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 431.2±37.0 °C(Predicted)
- pka: -1.26±0.19(Predicted)
2-(4-Methyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1292364-1.0g |
2-(4-methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde |
1566853-92-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1292364-50mg |
2-(4-methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde |
1566853-92-6 | 50mg |
$647.0 | 2023-09-30 | ||
| Enamine | EN300-1292364-100mg |
2-(4-methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde |
1566853-92-6 | 100mg |
$678.0 | 2023-09-30 | ||
| Enamine | EN300-1292364-250mg |
2-(4-methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde |
1566853-92-6 | 250mg |
$708.0 | 2023-09-30 | ||
| Enamine | EN300-1292364-500mg |
2-(4-methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde |
1566853-92-6 | 500mg |
$739.0 | 2023-09-30 | ||
| Enamine | EN300-1292364-1000mg |
2-(4-methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde |
1566853-92-6 | 1000mg |
$770.0 | 2023-09-30 | ||
| Enamine | EN300-1292364-2500mg |
2-(4-methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde |
1566853-92-6 | 2500mg |
$1509.0 | 2023-09-30 | ||
| Enamine | EN300-1292364-5000mg |
2-(4-methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde |
1566853-92-6 | 5000mg |
$2235.0 | 2023-09-30 | ||
| Enamine | EN300-1292364-10000mg |
2-(4-methyl-1H-pyrazol-1-yl)pyrimidine-5-carbaldehyde |
1566853-92-6 | 10000mg |
$3315.0 | 2023-09-30 |
2-(4-Methyl-1h-pyrazol-1-yl)pyrimidine-5-carbaldehyde Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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